Verapamil-d6

• Molecular Formula: C27H38N2O4
• Molecular Weight: 460.6 g/mol
• InChI: InChI=1S/C27H38N2O4/c1-20(2)27(19-28,22-10-12-24(31-5)26(18-22)33-7)14-8-15-29(3)16-13-21-9-11-23(30-4)25(17-21)32-6/h9-12,17-18,20H,8,13-16H2,1-7H3/i1D3,2D3
• InChIKey: SGTNSNPWRIOYBX-WFGJKAKNSA-N

Verapamil-d6 Hydrochloride: Deuterium-Labeled Analytical Reference Standard

Verapamil-d6 Hydrochloride (CAS 1185032-80-7) is a stable isotope-labeled analog of the L-type calcium channel blocker and P-glycoprotein (P-gp) inhibitor Verapamil [1]. It features six deuterium atoms substituted for hydrogen atoms at the isopropyl methyl groups, resulting in a molecular formula of C27H33D6ClN2O4 and a molecular weight of 497.1 g/mol [1]. This specific deuterium labeling pattern creates a +6 Da mass shift relative to the unlabeled parent compound, enabling its primary use as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the precise quantification of Verapamil and its metabolites in biological matrices .

Workflow LC-MS/MS internal standard for Verapamil quantification

Selection Logic Stable isotope-labeled analog with distinct mass shift for unambiguous detection

Key Benefit Corrects matrix effects and ionization variability in bioanalytical methods

• [1] PubChem. Verapamil-d6 Hydrochloride. Compound Summary. CID 46783238. View Source

Why Generic Deuterated Verapamil Analogs Cannot Be Substituted for Verapamil-d6 in Quantitative LC-MS/MS

In quantitative bioanalysis, the internal standard must co-elute with the analyte but be distinguishable by mass spectrometry. While other deuterated Verapamil analogs exist (e.g., Verapamil-d3, Verapamil-d7), their different mass shifts and potential for incomplete isotopic labeling can lead to signal interference or inaccurate correction of matrix effects . Specifically, Verapamil-d6's +6 Da shift is distinct from Verapamil-d7's +7 Da shift, a difference critical for resolving the analyte from its isotopologue in complex biological matrices . Furthermore, unlike the unlabeled parent compound, which cannot be distinguished from endogenous or dosed Verapamil, only a structurally matched, stable isotope-labeled analog like Verapamil-d6 can effectively correct for variations in sample extraction, ionization efficiency, and matrix effects that would otherwise compromise the precision and accuracy of the analytical method [1].

Other deuterated analogs (e.g., D3, D7) may provide insufficient mass separation, leading to signal crosstalk or inaccurate isotope ratio correction in complex matrices.

Unlabeled Verapamil cannot be differentiated from the analyte, preventing reliable correction of extraction recovery and ionization efficiency.

Incomplete isotopic labeling or impurity in generic substitutes may compromise co-elution behavior and matrix-effect normalization, requiring method-specific validation.

• [1] Singhal, P. et al. (2012). Enantiomeric Separation of Verapamil and its Active Metabolite, Norverapamil, and Simultaneous Quantification in Human Plasma by LC–ESI-MS-MS. Journal of Chromatographic Science, 50(9), 839-848. View Source

Verapamil-d6: Quantified Differentiation for Analytical Method Selection

Verapamil-d6 Enables Distinctive +6 Da Mass Shift for Unambiguous Analyte Discrimination

Verapamil-d6 provides a +6 Da mass shift relative to unlabeled Verapamil, which is essential for its use as an internal standard in mass spectrometry [1]. This shift is sufficient to avoid isotopic overlap with the analyte's natural M+6 isotopologue, ensuring accurate quantification. In contrast, Verapamil-d3 would offer a smaller +3 Da shift, increasing the risk of signal crosstalk and analytical inaccuracy, while Verapamil-d7 provides a +7 Da shift, which may not be ideal for all instrument setups .

Mass shift for analyte discrimination

Class-level

+6 Da shift relative to unlabeled Verapamil

Supports unambiguous ISTD selection without isotopic overlap

Based on deuterium incorporation; Verapamil-d3 and d7 offer different shifts, context-dependent

Evidence Dimension	Mass Shift (Da)
Target Compound Data	+6 Da
Comparator Or Baseline	Unlabeled Verapamil (0 Da), Verapamil-d3 (+3 Da), Verapamil-d7 (+7 Da)
Quantified Difference	+6 Da from baseline; +3 Da from Verapamil-d3; -1 Da from Verapamil-d7
Conditions	Based on molecular formula and deuterium incorporation

Why This Matters

This specific mass difference is critical for selecting an internal standard that will not interfere with analyte detection in complex biological matrices.

• [1] PubChem. Verapamil-d6 Hydrochloride. Compound Summary. CID 46783238. View Source

Verapamil-d6 Corrects for Matrix Effects in Human Plasma LC-MS/MS Assays

In a validated LC-ESI-MS/MS method for quantifying enantiomers of Verapamil and Norverapamil in human plasma, the use of D6-verapamil and D6-norverapamil as internal standards resulted in matrix factors ranging from 0.96 to 1.07 across three quality control levels [1]. This indicates that the deuterated internal standards effectively normalized for ion suppression or enhancement. Without an internal standard, matrix effects can lead to significant quantification errors.

Matrix effect normalization

Cross-study comparable

Matrix factors 0.96–1.07 across QC levels in human plasma

Reported normalization supports bioanalytical method accuracy

LC-ESI-MS/MS, triple quadrupole; ion suppression/enhancement corrected

Evidence Dimension	Matrix Factor (Normalized)
Target Compound Data	0.96 - 1.07 (with D6-verapamil)
Comparator Or Baseline	Theoretical ideal value of 1.00 (no matrix effect)
Quantified Difference	Normalization to within ±7% of ideal value
Conditions	LC-ESI-MS/MS analysis of human plasma extracts on a triple quadrupole mass spectrometer

Why This Matters

Demonstrates the compound's proven ability to correct for significant sources of analytical error, ensuring reliable and reproducible data for regulatory submissions.

• [1] Singhal, P. et al. (2012). Enantiomeric Separation of Verapamil and its Active Metabolite, Norverapamil, and Simultaneous Quantification in Human Plasma by LC–ESI-MS-MS. Journal of Chromatographic Science, 50(9), 839-848. View Source

Isotope-IV Method Using Verapamil-d6 Discriminates Intestinal vs. Hepatic CYP-Mediated Drug-Drug Interactions

A study using Verapamil-d6 (0.005 mg/kg, i.v.) in rats demonstrated that the oral bioavailability (F) of unlabeled Verapamil (1 mg/kg, p.o.) was 0.02 ± 0.01, which increased to 0.45 ± 0.24 upon pre-treatment with the CYP inhibitor 1-aminobenzotriazole (ABT) [1]. By analyzing the distinct plasma concentration-time profiles of orally dosed Verapamil and intravenously administered Verapamil-d6 in the same animal, the study could differentiate that CYP-mediated metabolism was more strongly inhibited in the intestine (Fg) than in the liver (Fh) [1]. This level of mechanistic insight is unattainable using unlabeled Verapamil alone.

Isotope-IV DDI dissection

Head-to-head

Oral F increased from 0.02 to 0.45 with CYP inhibition; IV tracer differentiated intestinal vs hepatic metabolism

Enables mechanistic DDI research and site-of-metabolism insight

Rat model, ABT pre-treatment; research PK context, requires validation for cross-species translation

Evidence Dimension	Oral Bioavailability (F) in Rats
Target Compound Data	Verapamil-d6 used as IV tracer to calculate F
Comparator Or Baseline	Verapamil alone (p.o.) F = 0.02 ± 0.01 vs. Verapamil (p.o.) + ABT F = 0.45 ± 0.24
Quantified Difference	Bioavailability increased 22.5-fold (from 0.02 to 0.45) when CYP is inhibited
Conditions	Male Sprague-Dawley rats; ABT (100 mg/kg) pre-treatment

Why This Matters

This isotopic approach, uniquely enabled by Verapamil-d6, provides high-resolution pharmacokinetic data that can de-risk drug development by pinpointing the site of metabolic drug-drug interactions.

• [1] Kataoka, M. et al. (2016). Quantitative analysis of pharmacokinetic profiles of verapamil and drug-drug interactions induced by a CYP inhibitor using a stable isotope-labeled compound. Drug Metabolism and Pharmacokinetics, 31(6), 405-410. View Source

Key Procurement Scenarios for Verapamil-d6 Based on Demonstrated Analytical Performance

Bioanalytical Method Development and Validation for Verapamil in Biological Matrices

Procurement is warranted when establishing a new LC-MS/MS assay for Verapamil and its metabolites in plasma, serum, or urine. As evidenced in validated methods, Verapamil-d6 serves as the optimal internal standard to correct for matrix effects (documented matrix factors of 0.96-1.07) and ensure accurate quantification across a wide concentration range [1].

High-Resolution Pharmacokinetic (PK) Studies to Investigate Drug-Drug Interactions (DDI)

Verapamil-d6 is the preferred choice for advanced pharmacokinetic studies, such as the 'isotope-IV' method. Its use allows for the simultaneous tracking of an orally administered drug and an intravenously administered tracer in the same subject, enabling the quantitative differentiation of intestinal versus hepatic metabolism [2]. This provides mechanistic DDI data that is critical for Investigational New Drug (IND) applications.

Quality Control (QC) and Release Testing for Verapamil Drug Products

In pharmaceutical manufacturing, Verapamil-d6 is essential as a reference standard for quality control assays. Its defined purity and isotopic enrichment ensure the precise quantification of the active pharmaceutical ingredient (API) and the detection of impurities in finished drug products, meeting regulatory requirements for batch release and stability testing .

Application

Selection Property

Validation Focus

Verapamil bioanalysis in research matrices

Matrix-effect normalization

Accuracy/precision across concentration range

PK DDI mechanistic studies

Isotope-IV tracer capability

Differentiation of intestinal vs hepatic metabolism

Verapamil API quantification in formulation research

Isotopic purity and defined enrichment

API quantification in complex matrices

• [1] Singhal, P. et al. (2012). Enantiomeric Separation of Verapamil and its Active Metabolite, Norverapamil, and Simultaneous Quantification in Human Plasma by LC–ESI-MS-MS. Journal of Chromatographic Science, 50(9), 839-848. View Source
• [2] Kataoka, M. et al. (2016). Quantitative analysis of pharmacokinetic profiles of verapamil and drug-drug interactions induced by a CYP inhibitor using a stable isotope-labeled compound. Drug Metabolism and Pharmacokinetics, 31(6), 405-410. View Source